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Compound of Interest

Compound Name: Chondrosine

Cat. No.: B8496329

Disclaimer: Specific safety data sheets (SDS) and detailed disposal protocols for Chondrosine
are not readily available. The following guidance is based on the chemical properties of
Chondrosine, general laboratory chemical waste procedures, and safety information for the
related compound, Chondroitin Sulfate. It is imperative to consult your institution's
Environmental Health and Safety (EHS) office for specific local regulations before proceeding
with any disposal.[1][2]

Chondrosine is a disaccharide unit of chondroitin sulfate.[3][4] While Chondroitin Sulfate is
generally not classified as a hazardous substance, it is crucial to handle all laboratory
chemicals with care.[5] Laboratory personnel should treat all waste chemical solids as
potentially hazardous unless confirmed to be non-hazardous by their institution's safety office.

[6]

Chemical and Physical Properties of Chondrosine

This table summarizes key quantitative data for Chondrosine, which informs its handling and
disposal considerations.
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Property Value Source
Molecular Formula C12H21NO11 [31[7]
Molecular Weight 355.30 g/mol [31[7]
CAS Number 499-14-9 [31[7]
Appearance Crystals from aqueous ethanol  [3]
Solubility Water soluble [8]
Decomposition Decomposes on heating [3]

General Laboratory Protocol for Chemical Waste
Disposal

This protocol provides a step-by-step methodology for the safe handling and disposal of non-
hazardous chemical waste like Chondrosine.

Objective: To safely collect, store, and dispose of Chondrosine waste in compliance with
institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, gloves.

Designated, compatible waste container (e.g., sturdy, leak-proof container with a secure lid).

[2]€]

Waste labels.

Access to the laboratory's designated waste accumulation area.

Procedure:

Step 1: Waste Characterization and Segregation
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» Confirm that the Chondrosine waste is not mixed with any hazardous materials (e.g.,
flammable solvents, toxic reagents, heavy metals).[10] If the waste is mixed, it must be
treated as hazardous waste.

o Segregate solid Chondrosine waste from liquid and hazardous waste streams.[1] Never mix
incompatible chemicals in the same waste container.[10][11]

Step 2: Container Management

o Select a waste container that is in good condition, compatible with the chemical, and has a
secure, leak-proof lid.[2][9] For solid waste, a wide-mouth container or a securely sealed bag
is appropriate.[2]

e If reusing a container, ensure it is completely empty and that the original label has been fully
defaced or removed.[6][12]

o Label the new waste container clearly. The label should include:

[e]

The words "Non-Hazardous Waste".[5]

o

The full chemical name: "Chondrosine". Avoid abbreviations or formulas.[9]

[¢]

The accumulation start date (the date waste is first added).[5]

[¢]

The name of the principal investigator or lab generating the waste.[5]
Step 3: Waste Accumulation and Storage

o Place the labeled waste container in a designated and secure storage area within the
laboratory, often called a Satellite Accumulation Area (SAA).[10]

o Keep the waste container securely closed at all times, except when adding waste.[2][6] This
prevents spills and accidental exposure.

¢ Do not overfill the container. Leave at least one inch of headspace to allow for expansion
and prevent spills.[10]

Step 4: Final Disposal
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e Once the container is full or the experiment is complete, arrange for disposal according to
your institution's procedures.

» For solid, non-hazardous chemicals like Chondrosine, disposal in the regular laboratory
trash may be permissible, but this must be confirmed with your EHS department.[1][13]

e Some institutions require that even non-hazardous solids be placed directly into a
designated dumpster by laboratory personnel, bypassing standard lab trash cans to avoid
alarming custodial staff.[12]

» Never dispose of chemical waste, including non-hazardous materials, down the sink or drain
unless explicitly approved by your institution's EHS office.[6][11]

Spill Cleanup:

In case of a spill, wear appropriate PPE.

Carefully sweep the solid material into a designated waste container.[6]

Clean the spill area thoroughly.

Dispose of all cleanup materials (e.g., contaminated paper towels) as Chondrosine waste.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemical waste.
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Caption: Logical workflow for laboratory chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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